Cas no 1795480-12-4 (N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide)
N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-cyanothiolan-3-yl)spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-carboxamide
- 1795480-12-4
- Z1279729697
- N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide
- EN300-26688148
- AKOS033232615
-
- Inchi: 1S/C18H20N2OS/c19-11-17(8-9-22-12-17)20-16(21)15-10-18(15)7-3-5-13-4-1-2-6-14(13)18/h1-2,4,6,15H,3,5,7-10,12H2,(H,20,21)
- InChI Key: CBXZVCIMWQMKNW-UHFFFAOYSA-N
- SMILES: S1CCC(C#N)(C1)NC(C1CC21C1C=CC=CC=1CCC2)=O
Computed Properties
- Exact Mass: 312.12963444g/mol
- Monoisotopic Mass: 312.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.2Ų
N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688148-0.05g |
N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide |
1795480-12-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide
Introduction to N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide (CAS No. 1795480-12-4)
N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide, identified by its CAS number 1795480-12-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of spirocyclic structures, which are known for their unique molecular architecture and potential biological activities. The presence of both cyano and thiolan moieties in its molecular framework suggests a rich chemical reactivity, making it a promising candidate for further exploration in drug discovery and material science.
The molecular structure of N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide incorporates a spirocyclic core, which is a key feature that contributes to its distinct chemical properties. Spirocyclic compounds are particularly interesting due to their rigid three-dimensional structure, which can influence their interactions with biological targets. The spiro linkage in this compound creates a stable framework that may enhance its binding affinity and selectivity, making it an attractive scaffold for the development of novel therapeutic agents.
In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in pharmaceuticals. The unique structural features of these compounds often result in enhanced metabolic stability and improved pharmacokinetic profiles. For instance, the spirocyclic core can help to minimize unwanted side reactions by providing a stable intermediate that is less prone to degradation. This stability is particularly important in drug development, where the longevity of the drug within the body can significantly impact its efficacy.
The cyano group in the molecule plays a crucial role in its chemical behavior. Cyano groups are known for their ability to participate in various organic reactions, including nucleophilic additions and condensation reactions. This reactivity makes N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide a versatile compound that can be further functionalized to create more complex derivatives. Such modifications can be tailored to enhance specific biological activities or to improve pharmacological properties.
The thiolan moiety is another significant feature of this compound. Thiolan derivatives have been studied for their potential antimicrobial and anti-inflammatory properties. The sulfur atom in the thiolan ring can engage in hydrogen bonding and other non-covalent interactions with biological targets, which can modulate the compound's activity. These interactions are often critical for the efficacy of therapeutic agents, as they determine how well the drug binds to its target and how long it remains active.
Recent research has highlighted the importance of spirocyclic compounds in drug discovery. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial effects. The structural rigidity of spirocyclic molecules often leads to high binding affinity and selectivity, which are essential characteristics for effective drug candidates. For example, spirocyclic scaffolds have been used to develop inhibitors targeting specific enzymes involved in disease pathways.
The synthesis of N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide presents unique challenges due to its complex molecular structure. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with increasing efficiency. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. The use of advanced techniques such as transition metal catalysis and flow chemistry has significantly improved the accessibility of these compounds for research purposes.
In conclusion, N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide (CAS No. 1795480-12-4) is a promising compound with significant potential in the fields of chemical biology and drug development. Its unique structural features and chemical reactivity make it an attractive candidate for further exploration. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an important role in the discovery and development of novel therapeutic agents.
1795480-12-4 (N-(3-cyanothiolan-3-yl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)